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Compound of Interest

cis-3-Aminocyclohexanecarboxylic
Compound Name: d
aci

Cat. No.: B097884

Executive Summary

Cis-3-Aminocyclohexanecarboxylic acid (cis-3-ACHC) is a non-proteinogenic, cyclic amino
acid that has garnered significant attention in medicinal chemistry. Its defining feature is a
conformationally constrained cyclohexane scaffold, which positions an amino and a carboxylic
acid group in a specific spatial arrangement. This rigid structure makes it a valuable tool for
probing biological systems and a powerful building block for novel therapeutics. Primarily
recognized as a selective inhibitor of neuronal GABA uptake, cis-3-ACHC serves as a crucial
lead compound in the development of agents targeting neurological disorders. This guide
provides an in-depth exploration of its chemical properties, pharmacological significance,
synthetic methodologies, and diverse applications in modern drug discovery, offering
researchers and drug development professionals a comprehensive resource on this versatile
molecule.

Core Molecular Profile of cis-3-
Aminocyclohexanecarboxylic Acid
Fundamental Chemical and Physical Properties

Cis-3-Aminocyclohexanecarboxylic acid is an organic compound characterized by a
cyclohexane ring substituted with both an amino and a carboxylic acid functional group.[1] The
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'cis’ designation indicates that these two functional groups reside on the same face of the ring,
a stereochemical feature that is fundamental to its biological activity.[1] It is a chiral molecule,
existing as a pair of enantiomers: (1R,3S) and (1S,3R).[1][2]

Property Value Source

CAS Number 16636-51-4 [1]12113]

Molecular Formula C7H13NO:2 [1112]

Molecular Weight 143.19 g/mol [1]
rel-(1R,3S)-3-

IUPAC Name aminocyclohexane-1- [1112]

carboxylic acid

cis-ACHC, cis-3-
Synonyms Aminocyclohexane-1- [11[2]

carboxylic acid

White to off-white crystalline
Appearance [4]
powder

Conformational Analysis: The Basis of Biological
Recognition

The therapeutic potential of cis-3-ACHC is intrinsically linked to its three-dimensional structure.
The cyclohexane ring predominantly adopts a stable chair conformation to minimize steric and
torsional strain. In the cis isomer, this necessitates that one functional group occupies an axial
(a) position while the other occupies an equatorial (e) position. The molecule exists in a
dynamic equilibrium between two rapidly interconverting chair conformers. This constrained
geometry mimics the folded conformation of the neurotransmitter y-aminobutyric acid (GABA),
allowing it to interact with specific biological targets.
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Conformer 1 (e.g., COOH equatorial, NH2 axial) Conformer 2 (e.g., COOH axial, NH2 equatorial)
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Chair form with COOH(e), NH2(a) Chair form with COOH(a), NH2(e)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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